Cas no 647838-07-1 (L-Isoleucine,L-arginyl-L-threonyl-L-threonyl-L-histidyl-L-seryl-L-seryl-L-valyl-L-leucyl-)

• Product name: L-Isoleucine,L-arginyl-L-threonyl-L-threonyl-L-histidyl-L-seryl-L-seryl-L-valyl-L-leucyl-
• CAS No: 647838-07-1
• MF: C₄₃H₇₆N₁₄O₁₄
• MW: 1013.14894962311
• CID: 416979

L-Isoleucine,L-arginyl-L-threonyl-L-threonyl-L-histidyl-L-seryl-L-seryl-L-valyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine,L-arginyl-L-threonyl-L-threonyl-L-histidyl-L-seryl-L-seryl-L-valyl-L-leucyl-
• L-Isoleucine, L-arginyl-L-threonyl-L-threonyl-L-histidyl-L-seryl-L-seryl-L-valyl-L-leucyl- (9CI)

• Inchi： 1S/C43H76N14O14/c1-9-21(6)31(42(70)71)55-36(64)26(13-19(2)3)50-39(67)30(20(4)5)54-38(66)29(17-59)53-37(65)28(16-58)52-35(63)27(14-24-15-47-18-49-24)51-40(68)32(22(7)60)57-41(69)33(23(8)61)56-34(62)25(44)11-10-12-48-43(45)46/h15,18-23,25-33,58-61H,9-14,16-17,44H2,1-8H3,(H,47,49)(H,50,67)(H,51,68)(H,52,63)(H,53,65)(H,54,66)(H,55,64)(H,56,62)(H,57,69)(H,70,71)(H4,45,46,48)/t21-,22+,23+,25-,26-,27-,28-,29-,30-,31-,32-,33-/m0/s1
• InChI Key： XOFJNIVSHGVSOA-SHWJFVCXSA-N
• SMILES： C(O)(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CO)NC(=O)[C@H](CO)NC(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CCCNC(N)=N)N

Computed Properties

• Exact Mass: 1012.56708

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• PSA: 467.62
• pka: 3.41±0.10(Predicted)